Cas no 869947-40-0 (7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 869947-40-0
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• MDL: MFCD04969252
• CID: 3030860
• PubChem ID: 7017531
• Update Time: 2025-11-03

7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• EN300-92890
• AKOS000309297
• DTXSID701177762
• 869947-40-0
• SCHEMBL21618546
• MFCD04969252
• STK349520
• G28394
• CS-0264491
• 7-trifluoromethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
• BBL039907
• 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• 862-839-6
• 7-(Trifluoromethyl)pyrazolo(1,5-a)pyrimidine-2-carboxylic acid

• MDL： MFCD04969252
• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-1-2-12-6-3-4(7(15)16)13-14(5)6/h1-3H,(H,15,16)
• InChI Key： BGZWQYQWZNUOJO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 231.02556087g/mol
• Monoisotopic Mass: 231.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3

7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

Professional Introduction to 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 869947-40-0)

7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 869947-40-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, which is known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a trifluoromethyl group in the molecular structure enhances its metabolic stability and binding affinity to biological targets, making it an attractive scaffold for drug development.

The chemical structure of 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid consists of a fused bicyclic system containing a pyrazole ring linked to a pyrimidine ring. The carboxylic acid functional group at the 2-position provides a site for further chemical modifications, enabling the synthesis of various derivatives with tailored biological activities. This structural flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolopyrimidine derivatives. Research studies have demonstrated that compounds within this class exhibit promising activities against several diseases, particularly cancer. The trifluoromethyl group plays a crucial role in enhancing the efficacy of these compounds by improving their lipophilicity and reducing metabolic degradation. Additionally, the fused heterocyclic system provides multiple sites for interaction with biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling areas of research involving 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is its application in oncology. Preclinical studies have shown that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, some derivatives have been found to block the activity of kinases such as EGFR and JAK, which are frequently overexpressed in cancers and contribute to uncontrolled cell proliferation. The ability of these compounds to selectively inhibit cancer cells while minimizing toxicity to healthy cells makes them promising candidates for further development into anticancer therapies.

The synthesis of 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and carboxylation. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has further improved the efficiency and scalability of production processes for this compound.

In addition to its applications in oncology, 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has shown potential in other therapeutic areas. For example, studies have indicated that certain derivatives exhibit antimicrobial properties against resistant bacterial strains by interfering with bacterial DNA synthesis and repair mechanisms. This makes them valuable candidates for developing new antibiotics to combat emerging infectious diseases. Furthermore, the structural features of this compound have been explored in the development of anti-inflammatory agents that target inflammatory pathways associated with chronic diseases such as rheumatoid arthritis.

The pharmacokinetic properties of 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid are another critical aspect that influences its therapeutic potential. The presence of the trifluoromethyl group enhances its bioavailability by improving membrane permeability and reducing rapid metabolism. Additionally, studies have shown that this compound exhibits favorable distribution characteristics within biological systems, allowing it to reach target sites efficiently. These pharmacokinetic advantages contribute to its potential as a lead compound for drug development.

The future direction of research on 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid includes further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with improved pharmacological profiles. Additionally, preclinical and clinical trials are being planned to evaluate the safety and efficacy of these compounds in human patients.

In conclusion, 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 869947-40-0) is a structurally unique compound with significant potential in pharmaceutical applications. Its versatile chemical framework and promising biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer. Ongoing research efforts are focused on optimizing its chemical structure and evaluating its clinical efficacy, which could lead to the discovery of new treatments for unmet medical needs.